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Introduction
This technical guide provides a comprehensive review of the available scientific literature

concerning the compound identified as 5-AMAM-2-CP. Initial investigations revealed that "5-
AMAM-2-CP" is a designation for a major metabolite of the neonicotinoid insecticide,

Acetamiprid. The correct chemical name for this compound is N-[(6-chloropyridin-3-yl)methyl]-

N-methylacetamide, and its Chemical Abstracts Service (CAS) registry number is 864628-19-3.

[1]

Acetamiprid, the parent compound, is a widely used insecticide that functions as an agonist of

nicotinic acetylcholine receptors (nAChRs), leading to the overstimulation of the nervous

system in insects.[2][3] The metabolism of Acetamiprid results in several breakdown products,

including N-[(6-chloropyridin-3-yl)methyl]-N-methylacetamide, which is the focus of this guide.

While extensive research has been conducted on Acetamiprid, specific data on its individual

metabolites are less abundant. This document synthesizes the available information regarding

the formation, toxicological profile, and mechanism of action of this particular metabolite.

Chemical and Physical Properties
While specific experimental data for the physical properties of N-[(6-chloropyridin-3-yl)methyl]-

N-methylacetamide are not readily available in the reviewed literature, its chemical structure

has been determined.
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Property Value Reference

Chemical Name
N-[(6-chloropyridin-3-

yl)methyl]-N-methylacetamide
[1]

CAS Number 864628-19-3 [1]

Molecular Formula C9H11ClN2O [1]

Molecular Weight 198.65 g/mol [1]

SMILES CC(=O)N(C)Cc1cncc(c1)Cl [4]

Metabolic Formation
N-[(6-chloropyridin-3-yl)methyl]-N-methylacetamide is a product of the metabolic breakdown of

Acetamiprid in various organisms. The metabolic pathways of Acetamiprid have been studied in

mammals, insects, and microorganisms. The formation of this metabolite, often referred to as

IM-1-3 in toxicological studies, primarily occurs through the oxidative cleavage of the

cyanoimino group of Acetamiprid.[5][6] Another major metabolic route is N-demethylation,

which leads to the formation of the metabolite IM-2-1.[5][6]

Below is a diagram illustrating the primary metabolic pathways of Acetamiprid leading to the

formation of N-[(6-chloropyridin-3-yl)methyl]-N-methylacetamide (IM-1-3) and other major

metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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